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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840

Essential Safety and Handling Guide for
Strontium Carbonate

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals working with strontium carbonate. Adherence to these procedures is critical for
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling strontium carbonate, particularly in powder form, the primary goal is to
prevent inhalation of dust and contact with skin and eyes. The recommended PPE is outlined
below.

Summary of Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b167840?utm_src=pdf-interest
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved particulate
respirator (e.g., N95, P1, or P3
filter).[1][2][3] Required when
dust is generated. A respiratory
protection program that meets
OSHA 29CFR 1910.134
should be followed.[4]

Strontium carbonate dust can
be irritating to the respiratory
system.[1][5][6] Inhalation may
lead to coughing, sheezing,
and nasal irritation.[4][5]
Repeated or prolonged
exposure could result in more
severe conditions like chronic
bronchitis.[1]

Eye Protection

Splash-resistant safety
goggles.[4] Dust-proof goggles
are recommended if the

environment is dusty.[1]

Prevents eye irritation from
dust particles.[1][4][6] An
emergency eye wash fountain
should be readily available in

the immediate work area.[4]

Hand Protection

PVC or natural rubber gloves.
[1][7] Neoprene gloves should
be avoided.[1][7] Gloves must

be inspected before use.[6]

Protects against skin irritation
and potential dermatitis from

prolonged contact.[1][4]

Skin and Body Protection

Long-sleeved clothing, lab
coat, or a dust-impervious
protective suit (PVC).[1][7]

Minimizes skin contact with the
powder.[1] Contaminated
clothing should be removed

and washed before reuse.[1]

Occupational Exposure Limits

No specific occupational exposure limits have been established for strontium carbonate.[4]

Therefore, the exposure limits for "Particulates Not Otherwise Regulated” (PNOR) or "nuisance

dusts"” should be applied.[3][4]
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Regulatory Body

Exposure Limit
Type

Value (Total Dust)

Value (Respirable
Fraction)

OSHA (PEL) TWA 15 mg/m3[3][4] 5 mg/m3[3][4]
NIOSH (REL) TWA 10 mg/m3[4] 5 mg/m3[4]
ACGIH (TLV) TWA 10 mg/m3[3]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan: Handling Strontium Carbonate

1. Engineering Controls:

Always handle strontium carbonate in a well-ventilated area.[1][8][9]

Use a local exhaust ventilation system or a process enclosure to control dust at the source.

[41[5][6]
. Safe Handling Practices:
Minimize dust generation and accumulation during handling.[4][7]
Avoid all personal contact, including inhalation.[9]
Do not eat, drink, or smoke in areas where strontium carbonate is handled.[1]
Wash hands thoroughly after handling and before breaks.[1][10]
. Storage:
Store in a cool, dry, and well-ventilated place.[5][6]
Keep containers tightly closed and properly labeled.[1][5][6]

Store away from incompatible materials such as acids.[1][7] Contact with acids can liberate
carbon dioxide, sometimes violently.[1][7]
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Accidental Release Measures

o Small Spills: Carefully sweep or vacuum up the spilled material and place it into a suitable,
labeled container for disposal.[1][6] Avoid actions that raise dust.[1][6] Wet sweeping or using
a vacuum with a HEPA filter can help to avoid dust dispersal.[11]

o Large Spills: Isolate the hazard area and deny entry to unnecessary personnel.[4] Wet the
material with water to prevent dust from becoming airborne, and then dike for later disposal.
[10]

o Ensure adequate ventilation in the spill area.[7][11]

Disposal Plan

o Dispose of waste strontium carbonate in accordance with all applicable federal, state, and
local regulations.[4][8]

o Waste should be collected in sealed, properly labeled containers and sent to an approved
waste disposal facility.[1][10]

o Empty containers may retain product residue and should be treated as hazardous waste until
properly cleaned or disposed of.[5]

Workflow for PPE Selection and Use
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Preparation & Risk Assessment

Review Safety Data Sheet (SDS)
for Strontium Carbonate

Assess Task-Specific Risks
Lue g.. weighing, mixing, potential for dustyj

Dust expected

PPE Selection
Select Respiratory Protection Select Eye Protection ‘Select Hand Protection Select Body Protection
(e.g., N95, P1, P3 filter) (Splash-resistant/dust-proof goggles) (PVC or natural rubber gloves) (Lab coat, long sleeves)

T
Handling Procedure

Don PPE Correctly

Handle Strontium Carbonate
in Ventilated Area

Minimize Dust Generation
A ———

Post-Handling

Doff and Dispose of
Contaminated PPE Properly

Wash Hands Thoroughly
N ——4

Click to download full resolution via product page

Caption: PPE selection and handling workflow for Strontium Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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